Cas no 27484-69-1 (Benzothiazole,2,6-difluoro-)
Benzothiazole,2,6-difluoro- structure
Product Name:Benzothiazole,2,6-difluoro-
CAS No:27484-69-1
MF:C7H3F2NS
MW:171.1672270298
CID:251233
PubChem ID:23270280
Update Time:2025-04-19
Benzothiazole,2,6-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2,6-difluoro-
- 2,6-Difluorobenzothiazole
- 2,6-difluorobenzo[d]thiazole
- SCHEMBL9255622
- 27484-69-1
-
- Inchi： 1S/C7H3F2NS/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H
- InChI Key： AAVXQQLYSHGIRQ-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC(=CC1=2)F)F
Computed Properties
- Exact Mass: 170.99549
- Monoisotopic Mass: 170.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- PSA: 12.89
Benzothiazole,2,6-difluoro- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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